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Abstract

Ethyl 6,8-dichlorooctanoate is a pivotal chemical intermediate, primarily recognized for its
essential role in the synthesis of alpha-lipoic acid, a powerful antioxidant with significant
therapeutic applications. This document provides an in-depth technical overview of Ethyl 6,8-
dichlorooctanoate, encompassing its chemical and physical properties, detailed synthesis
methodologies, and its primary application in drug development. All quantitative data is
presented in structured tables, and key experimental protocols are meticulously detailed.
Furthermore, synthesis pathways and experimental workflows are visualized using Graphviz
diagrams to facilitate a clear understanding of the chemical processes involved.

Introduction

Ethyl 6,8-dichlorooctanoate (CAS No. 1070-64-0) is a halogenated fatty acid ester that has
garnered significant attention in the pharmaceutical and chemical industries.[1] Its molecular
structure, featuring two chlorine atoms at the 6th and 8th positions of an octanoate chain,
makes it a versatile precursor for the synthesis of various bioactive compounds.[2] The primary
and most notable application of this intermediate is in the production of alpha-lipoic acid, a
compound often referred to as a "universal antioxidant” due to its wide-ranging benefits in
treating and preventing numerous diseases, including diabetes and heart disease.[3][4] Lipoic
acid is a naturally occurring compound that plays a crucial role as a coenzyme in various
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metabolic pathways.[5] The synthesis of lipoic acid often necessitates the use of Ethyl 6,8-

dichlorooctanoate as a key starting material.[6][7]

Chemical and Physical Properties

Ethyl 6,8-dichlorooctanoate is typically a colorless to pale yellow oil.[1][4] Its key chemical

and physical properties are summarized in the table below.

Property Value Reference
CAS Number 1070-64-0 [1]
Molecular Formula C10H18CI202 [4]
Molecular Weight 241.15 g/mol [41[8]
Appearance Colorless to Pale Yellow Oil [4]

Boiling Point 109 °C at 0.7 Torr [1114]
121-123 °C at 0.5 mmHg [9]

172-176 °C at 5 mmHg [3][10]

Density 1.107 g/mL at 25 °C [1114]
Refractive Index (n20/D) 1.462 [10]

Solubility

Soluble in many organic

solvents

[2]

Synthesis of Ethyl 6,8-dichlorooctanoate

The synthesis of Ethyl 6,8-dichlorooctanoate has been approached through various routes,

predominantly involving the chlorination of a precursor molecule. The most common starting

material is ethyl 6-hydroxy-8-chlorooctanoate.[3][6]

Synthesis from Ethyl 6-hydroxy-8-chlorooctanoate

This is a widely adopted method for the preparation of Ethyl 6,8-dichlorooctanoate. The core

of this synthesis is the substitution of the hydroxyl group at the 6th position with a chlorine
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atom. Two primary chlorinating agents are commonly employed: thionyl chloride (SOCIz) and
bis(trichloromethyl) carbonate (triphosgene).

The reaction of ethyl 6-hydroxy-8-chlorooctanoate with thionyl chloride, often in the presence of
a catalyst like pyridine or N,N-dimethylformamide (DMF), yields Ethyl 6,8-dichlorooctanoate.

[61[9]
Experimental Protocol:

A solution of ethyl 8-chloro-6-hydroxyoctanoate (29.2 g) in anhydrous benzene (28 ml) is added
dropwise with stirring to a solution of thionyl chloride (18.5 g) in benzene (14 ml) containing two
drops of pyridine.[9] The reaction mixture is then heated under gentle reflux for 1 hour.[9] After
cooling, the mixture is shaken with ice-water (50 ml).[9] The organic layer is separated, dried
over anhydrous sodium sulfate, and distilled in vacuo to yield Ethyl 6,8-dichlorooctanoate.[9]

 Yield: A crude yield of 88% has been reported for a similar process.[3]

e Boiling Point of Product: 121-123 °C at 0.5 mmHg.[9]

Reactants Conditions
Ethyl 6-hydroxy-8-chlorooctanoate Thionyl Chloride (SOCI2) || | Benzene (solvent) Pyridine (catalyst) Reflux, 1 hour
Chlorination
: Producis
A4 y y :
Ethyl 6,8-dichlorooctanoate | : SO2 HCI

Click to download full resolution via product page

Synthesis of Ethyl 6,8-dichlorooctanoate using Thionyl Chloride.
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An alternative and more environmentally friendly approach involves the use of
bis(trichloromethyl) carbonate as the chlorinating agent in the presence of N,N-
dimethylformamide (DMF).[3] This method avoids the use of thionyl chloride, which can
produce noxious sulfur dioxide gas.[3]

Experimental Protocol:

Ethyl 6-hydroxy-8-chlorooctanoate is dissolved in N,N-dimethylformamide.[3] Under an ice-
water bath and with stirring, a solution of bis(trichloromethyl) carbonate in an organic solvent
(such as chlorobenzene or toluene) is added dropwise.[3] After the addition is complete, the
temperature is slowly raised to 50-90 °C and the reaction is allowed to proceed for 2-8 hours.
[3] Upon completion, the reaction mixture is cooled to below 30 °C and neutralized with an
alkali solution. The solvent is then evaporated under normal pressure, and the residue is
vacuum distilled to obtain Ethyl 6,8-dichlorooctanoate.[3]

o Molar Ratio: A typical molar ratio of Ethyl 6-hydroxy-8-chlorooctanoate to bis(trichloromethyl)
carbonate to N,N-dimethylformamide is 1 : 0.34-0.5 : 1.0-1.5.[3]

* Yield: Molar yields as high as 94.7% with a purity of 98.5% have been reported.[3]

Reactants Conditions

Ethyl 6-hydroxy-8-chlorooctanoate Bis(trichloromethyl) carbonate ’ N,N-dimethylformamide (DMF) ‘ Organic Solvent (e.g., Toluene) ’ 50-90 °C, 2-8 hours

Chlorination

Product
Y

—
| Ethyl 6,8-dichlorooctanoate <:

Click to download full resolution via product page

Synthesis using Bis(trichloromethyl) Carbonate.
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Other Synthetic Routes

Other synthetic strategies have been developed, including a multi-step process starting from
adipic acid.[5][6] Another route utilizes cyclohexanone and vinyl ethyl ether as starting
materials.[5] These alternative routes aim to improve efficiency, reduce waste, and utilize
readily available starting materials.

Role in Drug Development: The Synthesis of Alpha-
Lipoic Acid
The primary significance of Ethyl 6,8-dichlorooctanoate in drug development lies in its role as

a key intermediate for the synthesis of alpha-lipoic acid.[2][4][7] Alpha-lipoic acid is a potent
antioxidant that has been investigated for its therapeutic potential in a variety of conditions.

The conversion of Ethyl 6,8-dichlorooctanoate to alpha-lipoic acid typically involves a
cyclization reaction to form the dithiolane ring. This is often achieved by reacting Ethyl 6,8-
dichlorooctanoate with a source of sulfur, such as sodium disulfide, followed by hydrolysis of
the ester group.[11]

Ethyl 6,8-dichlorooctanoate | Cyclization

Lipoic Acid Ethyl Ester (intermediate) Ester Hydrolysis
/ \

Sodium Disulfide (Na2S2)

»-| Alpha-Lipoic Acid

Hydrolysis

Click to download full resolution via product page
General pathway for the synthesis of Alpha-Lipoic Acid.

Conclusion

Ethyl 6,8-dichlorooctanoate is a critically important chemical intermediate with a well-
established role in the synthesis of the therapeutically valuable antioxidant, alpha-lipoic acid.
The synthetic methodologies for its preparation are well-documented, offering routes with high
yields and purity. For researchers and professionals in drug development, a thorough
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understanding of the properties and synthesis of Ethyl 6,8-dichlorooctanoate is essential for
the efficient production of alpha-lipoic acid and potentially other novel therapeutic agents. The
continued optimization of its synthesis will likely focus on improving environmental friendliness
and reducing production costs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b143167#discovery-and-history-of-ethyl-6-8-
dichlorooctanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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